tert-Butyl(2,5-difluorophenoxy)dimethylsilane

• Molecular Formula: C12H18F2OSi
• Molecular Weight: 244.35 g/mol
• IUPAC Name: tert-butyl-(2,5-difluorophenoxy)-dimethylsilane
• InChI: InChI=1S/C12H18F2OSi/c1-12(2,3)16(4,5)15-11-8-9(13)6-7-10(11)14/h6-8H,1-5H3
• InChI Key: SCLRYYDLDQIZJH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1=C(C=CC(=C1)F)F

Description

Tert-Butyl(2,5-difluorophenoxy)dimethylsilane is a useful research compound. Its molecular formula is C12H18F2OSi and its molecular weight is 244.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2,5-difluorophenol (15.1 g, 116 mmol) in DMF (100 ml) was added sodium hydride (60% W/W dispersion in mineral oil; 5.13 g, 139 mmol) with ice-cooling. After stirring for 30 min, tert-butyldimethylsilyl chloride (17.5 g, 0.116 mmol) was added and stirring was continued for an additional 1 hr. The mixture was poured into water (200 ml) and extracted with ether (300 ml). The extract was washed with brine (200 ml), dried (sodium sulfate) and solvent removed by evaporation to give 26.65 g (94%) of the titled compound as a colorless oil.